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Compound of Interest

Compound Name: 2-Hydroxy-2-phenylpropanenitrile

Cat. No.: B8356227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-hydroxy-2-phenylpropanenitrile, also

known as acetophenone cyanohydrin. It details its chemical properties, synthesis protocols,

and significance as a versatile intermediate in organic synthesis and pharmaceutical

development.

Chemical Identity and Properties
2-Hydroxy-2-phenylpropanenitrile is a cyanohydrin derivative of acetophenone. Its chemical

structure features a hydroxyl and a nitrile group attached to the same carbon atom, which is

also bonded to a methyl group and a phenyl group. This structure makes it a valuable chiral

precursor and a key building block in the synthesis of various organic molecules.

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Reference

IUPAC Name
2-hydroxy-2-

phenylpropanenitrile
[1]

Synonyms

Acetophenone cyanohydrin, α-

hydroxy-α-

methylphenylacetonitrile

[1]

Molecular Formula C₉H₉NO [1][2]

Molecular Weight 147.17 g/mol [1][2]

InChI Key
NGLPDXCYIUHTNP-

UHFFFAOYSA-N
[1][3]

SMILES CC(C#N)(C1=CC=CC=C1)O [1]

XLogP3 1.2 [1]

Table 2: Spectroscopic Data

Spectrum Type Data (Solvent: CDCl₃) Reference

¹H NMR (500 MHz)

δ (ppm): 7.35–7.46 (m, 5H, Ar-

H), 5.03 (t, 1H, OH), 3.71 (br.

s, 1H), 2.69 (d, 2H)

[4]

¹³C NMR (125 MHz)

δ (ppm): 142.6, 128.6, 128.3,

125.1 (Ar-C), 118.3 (CN), 70.4

(C-OH), 23.7 (CH₃)

[4]

FT-IR (KBr)

νₘₐₓ (cm⁻¹): 3072–3431 (br, O-

H stretch), 2923 (C-H stretch),

2243 (C≡N stretch), 1511,

1223, 1058 (fingerprint)

[4]

Synthesis of 2-Hydroxy-2-phenylpropanenitrile
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The primary synthesis route involves the nucleophilic addition of a cyanide anion to the

carbonyl carbon of acetophenone.[5] This reaction is typically base-catalyzed to generate the

cyanide nucleophile. Modern variations utilize trimethylsilyl cyanide (TMSCN) for safer handling

and improved reaction conditions.

The fundamental reaction involves the attack of a cyanide ion on the electrophilic carbonyl

carbon of acetophenone, forming a tetrahedral alkoxide intermediate. This intermediate is then

protonated to yield the final cyanohydrin product.

Reactants

Acetophenone

Tetrahedral Alkoxide
Intermediate

Nucleophilic Attack

CN⁻ (from HCN or TMSCN) 2-Hydroxy-2-phenylpropanenitrileProtonation

H⁺
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General synthesis of 2-Hydroxy-2-phenylpropanenitrile.

This protocol is adapted from a method for the eco-friendly synthesis of cyanohydrins using a

magnetic nanoparticle catalyst.[4]

Materials:

Acetophenone (1.0 mmol)

Trimethylsilyl cyanide (TMSCN) (1.2 mmol)

Magnetic Fe₃O₄ nanoparticles (10 mg)

Deep Eutectic Solvent (DES) (e.g., choline chloride:urea 1:2) (0.5 mL)
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Ethyl acetate

Acidic water (e.g., 1M HCl)

Deionized water

Ethanol or diethyl ether for recrystallization

Procedure:

Synthesize magnetic Fe₃O₄ nanoparticles via a solvothermal reaction as previously reported.

[4]

To a dry test tube equipped with a magnetic stir bar, add the Deep Eutectic Solvent (0.5 mL),

acetophenone (1.0 mmol), TMSCN (1.2 mmol), and Fe₃O₄ nanoparticles (10 mg).

Heat the reaction mixture to 60 °C and stir until the reaction is complete (monitor by Thin

Layer Chromatography).

Upon completion, add ethyl acetate to the mixture to extract the product from the DES

phase. Repeat the extraction process three times.

Combine the organic layers and evaporate the ethyl acetate under reduced pressure.

Treat the resulting crude product with acidic water to hydrolyze the silyl ether intermediate.

Purify the final product by flash column chromatography on silica gel (eluting with an ethyl

acetate-petroleum ether gradient) or by recrystallization from ethanol or diethyl ether.

Characterize the purified product using ¹H NMR, ¹³C NMR, and FT-IR spectroscopy to

confirm its identity and purity.[4]
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Workflow for the catalyzed synthesis of 2-Hydroxy-2-phenylpropanenitrile.
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For stereoselective synthesis, (R)-oxynitrilase enzymes, often sourced from almond meal, are

highly effective.[5] These enzymes catalyze the enantioselective addition of hydrogen cyanide

to acetophenone.[5] This biocatalytic method operates under mild conditions and offers high

selectivity, making it a sustainable alternative to traditional chemical synthesis.[5][6] For

instance, the kinetic resolution of racemic 2-hydroxy-2-phenylpropanenitrile using (R)-

oxynitrilase can yield the (S)-enantiomer with high enantiomeric excess (ee).[6]

Applications in Drug Development and Organic
Synthesis
The true value of 2-hydroxy-2-phenylpropanenitrile lies in the versatility of its nitrile and

hydroxyl functional groups.

A primary application is its role as a precursor to 2-phenylpropionic acid.[5] The nitrile group

can be hydrolyzed under acidic or basic conditions to a carboxylic acid. This transformation is a

key step in the industrial synthesis of several profen-class non-steroidal anti-inflammatory

drugs (NSAIDs), such as Ibuprofen and Ketoprofen, where 2-phenylpropionic acid forms the

core structure.

The dual functionality of 2-hydroxy-2-phenylpropanenitrile allows for its conversion into a

variety of other important chemical entities:

Amino Alcohols: Reduction of the nitrile group can yield amino alcohols, which are valuable

chiral auxiliaries and building blocks in pharmaceutical synthesis.

α-Hydroxy Ketones: The nitrile group can be transformed into a carbonyl group through

various methods.

Heterocyclic Compounds: It can serve as a starting material for the synthesis of nitrogen-

and oxygen-containing heterocyclic rings.
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Synthetic Derivatives
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Synthetic utility of 2-Hydroxy-2-phenylpropanenitrile.

In conclusion, 2-hydroxy-2-phenylpropanenitrile is a pivotal chemical intermediate with

significant applications in medicinal chemistry and organic synthesis. Its straightforward

synthesis and the versatile reactivity of its functional groups ensure its continued importance in

both academic research and industrial drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Hydroxy-2-
phenylpropanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8356227#iupac-name-for-2-hydroxy-2-
phenylpropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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